Cas no 88150-42-9 (Amlodipine)

Amlodipine is a calcium channel blocker primarily used to manage hypertension and chronic stable angina. Its mechanism of action involves selective inhibition of calcium ion influx across vascular smooth muscle and cardiac cell membranes, leading to peripheral arterial vasodilation and reduced afterload. Key advantages include its long half-life (~30–50 hours), enabling once-daily dosing and consistent therapeutic effects. Amlodipine exhibits high bioavailability and gradual onset of action, minimizing reflex tachycardia. It demonstrates selectivity for vascular over cardiac tissue, reducing the risk of negative inotropic effects. The compound is metabolized slowly in the liver, with renal excretion playing a minor role, making it suitable for patients with mild to moderate renal impairment. Its chemical stability and predictable pharmacokinetics contribute to reliable clinical outcomes.
Amlodipine structure
Amlodipine structure
Product Name:Amlodipine
CAS No:88150-42-9
MF:C20H25ClN2O5
MW:408.875904798508
MDL:MFCD00864687
CID:61149
PubChem ID:2162
Update Time:2025-11-02

Amlodipine Chemical and Physical Properties

Names and Identifiers

    • Amlodipine
    • Methyl ethyl 2-(2-aminoethoxymethyl)-4-(2-chlorophenyl)-6-methyl-1,4-dihydropyridine-3,5-dicarboxylate
    • 3,5-Pyridinedicarboxylic acid, 2-[(2-aminoethoxy)methyl]-4-(2-chlorophenyl)-1,4-dihydro-6-methyl-, 3-ethyl 5-methyl ester
    • Amlodipine besylate
    • 2-[(2-aminoethoxy)methyl]-4-(2-chlorophenyl)-1,4-dihydro-6-methyl-3,5-pyridinedicarboxylic acid 3-ethyl 5-methyl ester
    • 2-[(2-aminoethoxy)methyl]-4-(2-chlorophenyl)-3-ethoxycarbonyl-5-methoxycarbonyl-6-methyl-1,4-dihydropyridine
    • 3-ethyl 5-methyl ()-2-[(2-aminoethoxy)methyl]-4-(2-chlorophenyl)-1,4-dihydro-6-methyl-3,5-pyridine dicarboxylate
    • 3-ethyl-5-methyl-(4RS)-2-[(2-aminoethoxy)-methyl]-4-(2-chlorophenyl)
    • Amlodipino
    • Amlodipinum
    • Norvasc
    • Amlodis
    • Coroval
    • Amlocard
    • Lipinox
    • AMLODIPINE BASE
    • Caduet
    • Istin
    • Amlodipine Free Base
    • Amlodipinum [Latin]
    • Amlodipino [Spanish]
    • Amlodipine [INN:BAN]
    • Norvasc (TN)
    • 3-ethyl 5-methyl 2-[(2-aminoethoxy)methyl]-4-(2-chlorophenyl)-6-methyl-1,4-dihydropyridine-3,5-dicarboxylate
    • Amlor
    • HTIQEAQVCYTUBX-UHFFFAOYSA-N
    • 3-O-ethyl 5-O-methyl 2-(2-aminoethoxymethyl)-4-(2-chlorophenyl)-6-methyl-1,4-dihydropyridine-3,5-dicarboxylate
    • 3-ethyl 5-met
    • (R,S)-Amlodipine
    • (±)-Amlodipine
    • 2-(2-Amino-ethoxymethyl)-4-(2-chloro-phenyl)-6-methyl-1,4-dihydro-pyridine-3,5-dicarboxylic acid 3-ethyl ester 5-methyl ester
    • 2-[(2-Aminoethoxy)methyl]-4-(2-chlorophenyl)-3-(ethoxycarbonyl)-5-(methoxycarbonyl)-6-methyl-1,4-dihydropyridine
    • Adipin
    • Amlopres
    • Egiramlon
    • Intervask
    • MeSH ID: D017311
    • Pelmec
    • Racemic Amlodipine
    • Sofvasc
    • Spectrum4_001132
    • amlodipina
    • Amlodipinum (Latin)
    • HMS2089H07
    • AKOS015843475
    • NCGC00165957-02
    • NCGC00165957-01
    • 2-[2-aminoethoxymethyl]-4-(2-chlorophenyl)-3-ethoxycarbonyl-5-methoxycarbonyl-6-methyl-1,4-dihydropyridine
    • DB00381
    • SW220228-1
    • SR-05000001461-5
    • CHEBI:2668
    • NCGC00165957-05
    • HMS2231K08
    • s1905
    • STL356053
    • Spectrum3_001004
    • HY-B0317
    • 2-(2-aminoethoxy)methyl-4-(2-chlorophenyl)-3-ethoxycarbonyl-5-methoxycarbonyl-6-methyl-1,4-dihydropyridine
    • 3,5-pyridinedicarboxylic acid, 2-[(2-aminoethoxy)methyl]-4-(2-chlorophenyl)-1,4-dihydro-6-methyl-, 3-ethyl 5-methyl ester, benzene sulfonate
    • BRD-A22032524-074-09-9
    • AMLODIPINE [MI]
    • BRD-A22032524-074-03-2
    • 3-ethyl 5-methyl 2-{[(2-aminoethyl)oxy]methyl}-4-(2-chlorophenyl)-6-methyl-1,4-dihydropyridine-3,5-dicarboxylate
    • NS00000043
    • BRD-A22032524-001-03-5
    • 2-(2-aminoethoxymethyl)-4-(2-chlorophenyl)-3-ethoxycarbonyl-5-methoxycarbonyl-6-methyl-1,4-dihydropyridine
    • PD033068
    • HMS3651I04
    • AS-13747
    • AC-4535
    • 3-Ethyl-5-methyl (+-)-2-((2-aminoethoxy)methyl)-4-(2-chlorphenyl)-1,4-dihydro-6-methyl-3,5-pyridindicarboxylate
    • ALBB-027270
    • 3,5-Pyridinedicarboxylic acid, 2-((2-aminoethoxy)methyl)-4-(2-chlorophenyl)-1,4-dihydro-6-methyl-, 3-ethyl 5-methyl ester
    • SPBio_000351
    • 2-[2-Aminoethoxymethyl]-3-ethoxycarbonyl-4-(2-chlorophenyl)-5-methoxycarbonyl-6-methyl-1,4-dihydropyridine
    • HSDB 7079
    • 3-O-ethyl 5-O-methyl 4-(2-chlorophenyl)-1-deuterio-2-[2-(dideuterioamino)ethoxymethyl]-6-methyl-4H-pyridine-3,5-dicarboxylate
    • AB01209618-01
    • SY104813
    • (R)-Amlodipine-d4
    • 3-Ethyl-5-methyl (.+/-.)-2-[(2-aminoethoxy)methyl]-4-(o-chlorophenyl)-1,4-dihydro-6-methyl-3,5-pyridinedicarboxylate
    • 88150-42-9
    • DB-262294
    • 1J444QC288
    • CCG-220414
    • KBio3_001947
    • DTXSID7022596
    • AMLODIPINE [ORANGE BOOK]
    • 3-Ethyl-5-methyl (+-)-2-((2-aminoethoxy)methyl)-4-(2-chlorphenyl)-1,4-dihydro-6-methyl-3,5-pyridindicarboxylat
    • 3-ethyl5-methyl2-((2-aminoethoxy)methyl)-4-(2-chlorophenyl)-6-methyl-1,4-dihydropyridine-3,5-dicarboxylate
    • AMLODIPINE [INN]
    • Katerzia (amlodipine oral suspension, 1 mg/mL)
    • SMR000469198
    • CCG-101157
    • DTXCID302596
    • (RS)-3-ethyl 5-methyl 2-((2-aminoethoxy)methyl)-4-(2-chlorophenyl)-6-methyl-1,4-dihydropyridine-3,5-dicarboxylate
    • SR-05000001461-3
    • 3-Ethyl 5-methyl 2-(2-aminoethoxymethyl)-4-(2-chlorophenyl)-1,4-dihydro-6-methyl-3,5-pyridinedicarboxylate
    • CKD-330 COMPONENT AMLODIPINE
    • BRD-A22032524-001-05-0
    • Copalia (amlodipine + valsartan)
    • Spectrum2_000486
    • HGP-0904
    • Morphine Sulfate Pentahydrate USP
    • BRD-A22032524-074-07-3
    • AMLODIPINE [MART.]
    • GTPL6981
    • HMS3394N03
    • BSPBio_002727
    • Q411347
    • PD003146
    • EN300-708796
    • AB01274726-02
    • CHEMBL3211346
    • KBioGR_001643
    • BCPP000403
    • AMLODIPINE [EMA EPAR]
    • NCGC00165957-04
    • Katerzia&reg (amlodipine oral suspension, 1 mg/mL)
    • HMS3370G17
    • BRD-A22032524-074-04-0
    • SR-05000001461-4
    • 3,5-PYRIDINEDICARBOXYLIC ACID, 2-((2-AMINOETHOXY)METHYL)-4-(2-CHLOROPHENYL)-1,4-DIHYDRO-6-METHYL-, 3-ETHYL 5-METHYL ESTER, (+/-)-
    • BRD-A22032524-074-06-5
    • 3-Ethyl 5-methyl 2-[(2-aminoethoxy)methyl]-4-(2-chlorophenyl)-6-methyl-1,4-dihydro-3,5-pyridinedicarboxylate
    • O3-ethyl O5-methyl 2-(2-aminoethoxymethyl)-4-(2-chlorophenyl)-6-methyl-1,4-dihydropyridine-3,5-dicarboxylate
    • AMLODIPINE [VANDF]
    • 3-Ethyl-5-methyl (+-)-2-((2-aminoethoxymethyl)-4-(o-chlorophenyl)-1,4-dihydro-6-methyl-3,5-pyridinedicarboxylate
    • HMS3713C10
    • NCGC00165957-07
    • 3-Ethyl 5-methylester, (+-)-2-((2-aminoethoxy)methyl)-4-(o-chlorophenyl)-1,4-dihydro-6-methyl-3,5-pyridinedicarboxylate
    • AMLODIPINE [WHO-DD]
    • AB01274726-01
    • EC 425-820-1
    • AB01274726_04
    • AB01274726_05
    • BIDD:GT0810
    • Amlodipine (USP/INN)
    • amlodipine (NORVASC)
    • CHEMBL3304444
    • NCGC00165957-03
    • BCP9000295
    • Spectrum5_001550
    • D07450
    • AMLODIPINE (MART.)
    • UK-4834011
    • 3-ETHYL 5-METHYL (+/-)-2-((2-AMINOETHOXY)METHYL)-4-(O-CHLOROPHENYL)-1,4-DIHYDRO-6-METHYL-3,5-PYRIDINEDICARBOXYLATE
    • MFCD00864687
    • HMS2052N03
    • C08CA01
    • BRD-A22032524-074-02-4
    • 88150-42-9 (free base)
    • (RS)-3-ethyl 5-methyl 2-[(2-aminoethoxy)methyl]-4-(2-chlorophenyl)-6-methyl-1,4-dihydropyridine-3,5-dicarboxylate
    • AB01274726_03
    • CHEMBL1491
    • BA164164
    • Amlodipine 100 microg/mL in Acetonitrile
    • 3-ethyl 5-methyl 2-((2-aminoethoxy)methyl)-4-(2-chlorophenyl)-6-methyl-1,4-dihydropyridine-3,5-dicarboxylate
    • BCP02420
    • BDBM50088383
    • SR-05000001461
    • 3-Ethyl 5-methylester, (+/-)-2-[(2-aminoethoxy)methyl]-4-(o-chlorophenyl)-1,4-dihydro-6-methyl-3,5-pyridinedicarboxylate
    • NC00407
    • C06825
    • MLS001401409
    • UNII-1J444QC288
    • HGP0904
    • CPD000469198
    • 2-[(2-Aminoethoxy)methyl]-4-(2-chlorophenyl)-1,4-dihydro-6-methyl-3,5-pyridinedicarboxylic acid 3-ethyl 5-methylester
    • SCHEMBL26478
    • DA-56266
    • 3-Ethyl-5-methyl (+-)-2-(2-aminoethoxymethyl)-4-(o-chlorophenyl)-1,4-dihydro-6-methyl-3,5-pyridinedicarboxylate
    • MDL： MFCD00864687
    • Inchi： 1S/C20H25ClN2O5/c1-4-28-20(25)18-15(11-27-10-9-22)23-12(2)16(19(24)26-3)17(18)13-7-5-6-8-14(13)21/h5-8,17,23H,4,9-11,22H2,1-3H3
    • InChI Key： HTIQEAQVCYTUBX-UHFFFAOYSA-N
    • SMILES： O=C(C1C(C2C(Cl)=CC=CC=2)C(C(OCC)=O)=C(COCCN)NC=1C)OC

Computed Properties

  • Exact Mass: 408.14500
  • Monoisotopic Mass: 408.1452
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 10
  • Complexity: 647
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 5
  • XLogP3: 3
  • Topological Polar Surface Area: 99.9

Experimental Properties

  • Color/Form: Yellow powder
  • Density: 1.227
  • Melting Point: 178-179 ºC
  • Boiling Point: 527.2±50.0 °C at 760 mmHg
  • Flash Point: 272.6±30.1 °C
  • Water Partition Coefficient: 75.3 mg/L
  • PSA: 99.88000
  • LogP: 3.29540

Amlodipine Security Information

Amlodipine Customs Data

  • HS CODE：2942000000
  • Customs Data：

    China Customs Code:

    2942000000

Amlodipine Pricemore >>

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Amlodipine Production Method

Production Method 1

88150-62-3 88150-62-3
88150-42-9 88150-42-9
Reaction Conditions
1.1 Reagents: Hydrazine hydrate (1:1) Solvents: Ethanol ;  3 h, reflux
Reference
Synthesis of amlodipine besylate
Shi, Weibing; et al, Zhongguo Yaowu Huaxue Zazhi, 2006, 16(3), 161-164

Production Method 2

90445-12-8 90445-12-8
88150-42-9 88150-42-9
Reaction Conditions
1.1 Reagents: Triethylamine ,  Hydroxyamine hydrochloride Solvents: Isopropanol ,  Water ;  5 h, reflux
Reference
Synthesis of amlodipine maleate
Xu, Feng; et al, Anhui Huagong, 2013, 39(3), 23-24

Production Method 3

88150-46-3 88150-46-3
88150-42-9 88150-42-9
Reaction Conditions
1.1 Reagents: Zinc ,  Hydrochloric acid Solvents: Methanol ,  Water ;  10 min, rt; 10 min, rt
1.2 Reagents: Ammonia Solvents: Water ;  neutralized
Reference
Synthesis of 1,4-dihydropyridine using microwave-assisted aza-Diels-Alder reaction and its application to amlodipine
Lee, Youn A.; et al, Journal of Industrial and Engineering Chemistry (Amsterdam, 2011, 17(3), 401-403

Production Method 4

88150-42-9 88150-42-9
98-11-3 98-11-3
88150-42-9 88150-42-9
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Tetrahydrofuran ;  10 °C; 2 h, 50 °C
Reference
Synthesis, spectral characterization and antimicrobial activity of thiourea/urea derivatives of amlodipine
Vedavathi, P.; et al, Pharmacia Lettre, 2013, 5(1), 199-204

Production Method 5

79583-98-5 79583-98-5
88150-42-9 88150-42-9
Reaction Conditions
Reference
Tetramethylguanidinium azide
Enders, Dieter; et al, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2004, 1, 1-4

Production Method 6

89-98-5 89-98-5
459124-16-4 459124-16-4
14205-39-1 14205-39-1
88150-42-9 88150-42-9
Reaction Conditions
1.1 20 h, 80 °C
2.1 Reagents: Triethylamine ,  Hydroxyamine hydrochloride Solvents: Isopropanol ,  Water ;  5 h, reflux
Reference
Synthesis of amlodipine maleate
Xu, Feng; et al, Anhui Huagong, 2013, 39(3), 23-24

Production Method 7

88150-42-9 88150-42-9
110-16-7 110-16-7
88150-42-9 88150-42-9
110-16-7 110-16-7
Reaction Conditions
1.1 Solvents: Ethyl acetate ;  3 h, rt
Reference
Synthesis of amlodipine maleate
Xu, Feng; et al, Anhui Huagong, 2013, 39(3), 23-24

Production Method 8

90445-12-8 90445-12-8
88150-42-9 88150-42-9
Reaction Conditions
1.1 Reagents: Triethylamine ,  Hydroxyamine hydrochloride Solvents: Ethanol ,  Water ;  rt → reflux; 4 - 5 h, reflux
1.2 Reagents: Hydrochloric acid Solvents: Water ;  0 - 5 °C; pH 1 - 2, 0 - 5 °C
1.3 Reagents: Sodium hydroxide Solvents: Water ;  pH 8 - 9
Reference
Synthesis of amlodipine besylate
Wu, Yunzhen; et al, Zhongguo Xiandai Yingyong Yaoxue, 2011, 28(2), 140-141

Production Method 9

88150-46-3 88150-46-3
88150-42-9 88150-42-9
Reaction Conditions
1.1 Reagents: Zinc ,  Hydrochloric acid Solvents: Methanol
Reference
Synthesis of amlodipine using aza Diels-Alder reaction
Kim, Seok-Chan; et al, Bulletin of the Korean Chemical Society, 2002, 23(1), 143-144

Production Method 10

88150-42-9 88150-42-9
98-11-3 98-11-3
88150-42-9 88150-42-9
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water ;  1 h, 3 - 5 °C
Reference
Development of an 111In-labeled dihydropyridine complex for L-type calcium channel imaging
Firouzyar, T.; et al, Journal of Radioanalytical and Nuclear Chemistry, 2015, 303(3), 2361-2369

Production Method 11

265136-65-0 265136-65-0
88150-42-9 88150-42-9
Reaction Conditions
1.1 Solvents: Acetic acid ;  20 h, reflux
2.1 Reagents: Hydrazine hydrate (1:1) Solvents: Ethanol ;  3 h, reflux
Reference
Synthesis of amlodipine besylate
Shi, Weibing; et al, Zhongguo Yaowu Huaxue Zazhi, 2006, 16(3), 161-164

Production Method 12

90445-12-8 90445-12-8
88150-42-9 88150-42-9
110-16-7 110-16-7
Reaction Conditions
1.1 Reagents: Triethylamine ,  Hydroxyamine hydrochloride Solvents: Isopropanol ,  Water ;  5 h, reflux
2.1 Solvents: Ethyl acetate ;  3 h, rt
Reference
Synthesis of amlodipine maleate
Xu, Feng; et al, Anhui Huagong, 2013, 39(3), 23-24

Production Method 13

89-98-5 89-98-5
459124-16-4 459124-16-4
14205-39-1 14205-39-1
88150-42-9 88150-42-9
110-16-7 110-16-7
Reaction Conditions
1.1 20 h, 80 °C
2.1 Reagents: Triethylamine ,  Hydroxyamine hydrochloride Solvents: Isopropanol ,  Water ;  5 h, reflux
3.1 Solvents: Ethyl acetate ;  3 h, rt
Reference
Synthesis of amlodipine maleate
Xu, Feng; et al, Anhui Huagong, 2013, 39(3), 23-24

Amlodipine Raw materials

Amlodipine Preparation Products

Amlodipine Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:88150-42-9)Amlodipine
Order Number:LE11888;LE1709168
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:06
Price ($):discuss personally
Email:18501500038@163.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:88150-42-9)Amlodipine
Order Number:A842481
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:56
Price ($):309.0
Email:sales@amadischem.com

Amlodipine Spectrogram

13C NMR
13C NMR
1H NMR 300 MHz DMSO
1H NMR

Amlodipine Related Literature

Related Categories

88150-42-9 (Amlodipine) Related Products

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:88150-42-9)Amlodipine
LE11888;LE1709168
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email
Amadis Chemical Company Limited
(CAS:88150-42-9)Amlodipine
A842481
Purity:99%
Quantity:500g
Price ($):309.0
Email